Cas no 1037207-03-6 (tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate
• CAS No: 1037207-03-6
• MF: C₂₃H₃₁BrFN₃O₆
• MW: 544.411149263382
• CID: 5296525
• Update Time: 2026-03-10

tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate
• SB16296
• tert-butyl3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate
• 1H-Indazole-1-carboxylic acid, 3-[bis[(1,1-dimethylethoxy)carbonyl]amino]-5-(bromomethyl)-6-fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C23H31BrFN3O6/c1-21(2,3)32-18(29)27(19(30)33-22(4,5)6)17-14-10-13(12-24)15(25)11-16(14)28(26-17)20(31)34-23(7,8)9/h10-11H,12H2,1-9H3
• InChI Key： PBNPQVFHAZIWAW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC2=C(C=1)C(=NN2C(=O)OC(C)(C)C)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• XLogP3: 5.7
• Topological Polar Surface Area: 100

Additional information on tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate

Terminating the Exploration: A Comprehensive Overview of tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate (CAS No. 1037207-03-6)

The compound tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate, identified by the CAS registry number 1037207-03-6, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of multiple functional groups, including tert-butyl, bis(tert-butoxy)carbonylamino, bromomethyl, and fluoro substituents, makes this compound a versatile building block for drug discovery and development.

The structure of this compound is characterized by its indazole core, which serves as a scaffold for various substituents. The tert-butyl group at the 1-position of the indazole ring provides steric bulk, which can influence the compound's solubility and stability. The bis(tert-butoxy)carbonylamino group at the 3-position introduces a protective amino functionality, which is often utilized in peptide synthesis and other bioconjugation reactions. The bromomethyl group at the 5-position adds a reactive bromide moiety, enabling further functionalization through nucleophilic substitution reactions. Finally, the fluoro substituent at the 6-position contributes to electronic effects, potentially enhancing the compound's bioactivity.

Recent advancements in medicinal chemistry have highlighted the importance of indazoles as scaffolds for developing bioactive molecules. Studies have shown that indazoles can exhibit a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties. The unique combination of substituents in this compound suggests that it may serve as a lead molecule for designing novel therapeutics targeting specific biological pathways.

In terms of synthesis, this compound is typically prepared through multi-step organic synthesis involving coupling reactions, protection/deprotection strategies, and functional group transformations. The use of tert-butoxycarbonyl (Boc) protecting groups is particularly notable in this context, as they provide an efficient means of controlling amino functionality during complex syntheses. Recent research has also explored green chemistry approaches to synthesize similar compounds, emphasizing sustainability and reducing environmental impact.

The application of this compound extends beyond traditional drug discovery. Its structure makes it an ideal candidate for use in chemical biology studies, where it can be employed as a probe to investigate protein interactions or enzymatic mechanisms. Additionally, the presence of reactive groups such as bromomethyl allows for further modification to generate libraries of related compounds for high-throughput screening.

From a pharmacological perspective, this compound's properties suggest potential utility in targeting specific receptors or enzymes implicated in diseases such as cancer or inflammation. Preclinical studies have demonstrated that indazole derivatives can modulate key signaling pathways involved in cell proliferation and apoptosis. While detailed pharmacokinetic and toxicological data for this specific compound are not publicly available, its structural features suggest that it may exhibit favorable absorption and metabolism profiles.

In conclusion, tert-butyl 3-{bis[(tert-butoxy)carbonyl]amino}-5-(bromomethyl)-6-fluoro-1H-indazole-1-carboxylate (CAS No. 1037207-03-6) represents a valuable addition to the arsenal of tools available to medicinal chemists. Its versatile structure and functional groups make it a promising candidate for further exploration in drug discovery and chemical biology research. As advancements in synthetic methodology continue to evolve, this compound will likely play an increasingly important role in the development of novel therapeutic agents.